Cas no 164342-65-8 (1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione)

• Product Name: 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione
• CAS No: 164342-65-8
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• CID: 6295712
• PubChem ID: 63319814
• Update Time: 2025-08-02

1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione
• 164342-65-8
• AKOS012624007
• SCHEMBL19806639
• EN300-1125047
• CS-0222759

• Inchi： 1S/C12H11ClO2/c13-10-5-3-9(4-6-10)12(15)7-11(14)8-1-2-8/h3-6,8H,1-2,7H2
• InChI Key： JNEQJXIECDXYCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 222.0447573g/mol
• Monoisotopic Mass: 222.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione

Recent Advances in the Study of 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione (CAS: 164342-65-8)

The compound 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione (CAS: 164342-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the cyclopropyl and dione moieties, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders.

One of the most notable advancements is the discovery of its inhibitory activity against certain kinases, which play a crucial role in cell signaling pathways. In vitro studies have demonstrated that derivatives of 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione exhibit potent inhibitory effects on these kinases, suggesting potential applications in the treatment of cancers and autoimmune diseases. The compound's ability to modulate these pathways has been further validated through molecular docking studies, which reveal strong binding affinities to the active sites of target enzymes.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. Preliminary studies indicate that 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione exhibits broad-spectrum activity against a range of bacterial and fungal pathogens. This finding opens new avenues for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis of 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione has also seen significant improvements. Recent methodologies have focused on optimizing yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been successfully applied to the synthesis of this compound, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique pharmacological profile and synthetic versatility position it as a valuable candidate for future drug discovery efforts.

In conclusion, the latest research on 1-(4-chlorophenyl)-3-cyclopropylpropane-1,3-dione (CAS: 164342-65-8) underscores its potential as a multifunctional scaffold in medicinal chemistry. Its diverse biological activities and improved synthetic accessibility make it a compound of significant interest for both academic and industrial researchers. Continued exploration of its therapeutic applications and optimization of its pharmacological properties are expected to yield important contributions to the field of chemical biology and drug development.